3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile

Specification

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 3-(2-pyrrolidin-1-ylethoxy)benzonitrile
• Standard InChI: InChI=1S/C13H16N2O/c14-11-12-4-3-5-13(10-12)16-9-8-15-6-1-2-7-15/h3-5,10H,1-2,6-9H2
• Standard InChI Key: KXJZANZVXSKUAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=CC=CC(=C2)C#N

Introduction

3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile is a chemical compound with a unique structure, consisting of a benzonitrile core linked to an ethoxy group, which is further connected to a pyrrolidine ring. This compound is of interest in various chemical and pharmaceutical applications due to its structural features.

Synthesis and Preparation

While specific synthesis methods for 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile are not widely detailed in available literature, compounds with similar structures often involve reactions that form the benzonitrile core and then attach the ethoxy and pyrrolidine groups through appropriate organic reactions.

Applications and Research Findings

Despite the lack of extensive research findings specifically on 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile, compounds with similar structures are often explored for their potential biological activities, such as interactions with neurotransmitter systems or as intermediates in pharmaceutical synthesis.

Availability and Related Products

3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile was previously available from suppliers like CymitQuimica, although it is now discontinued. Related products include other benzonitriles, pyrrolidines, and ether derivatives, which can be used as alternatives or starting materials for synthesis.

Safety and Handling

As with many chemical compounds, handling 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile requires appropriate safety precautions, including the use of protective equipment and adherence to laboratory safety protocols. The compound's hazard information, such as UN numbers and H statements, is not fully detailed in available sources.